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Compound of Interest

Compound Name: (+)-Dimethyl L-tartrate

Cat. No.: B147398 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for (+)-Dimethyl L-tartrate
(CAS No. 608-68-4), a common chiral reagent and building block in organic synthesis.

Adherence to these guidelines is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties
Proper handling and storage procedures are directly related to the physical and chemical

properties of a substance. Key data for (+)-Dimethyl L-tartrate are summarized below.
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Property Value Reference

Molecular Formula C6H10O6 [1][2]

Molecular Weight 178.14 g/mol [1][2]

Appearance
White to off-white solid

(crystals or powder)
[3][4]

Melting Point 48 - 50 °C (118.4 - 122 °F) [3]

Boiling Point
157 - 159 °C (314.6 - 318.2 °F)

at 15 hPa
[3]

Flash Point > 112 °C (> 233.6 °F) [3]

Solubility Soluble in water [5]

Odor Odorless [3]

Hazard Identification and Classification
There is some discrepancy in the classification of (+)-Dimethyl L-tartrate. While some

suppliers classify it as not hazardous under the OSHA Hazard Communication Standard (29

CFR 1910.1200), other sources indicate potential hazards.[1][3][5] Therefore, a cautious

approach is recommended, treating the substance as potentially irritating.

GHS Hazard Classification (based on aggregated data):[1]

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

The following diagram illustrates the logical flow for hazard identification and subsequent

mitigation steps.
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Caption: Logical workflow for hazard assessment and control.

Safe Handling and Storage
Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling (+)-Dimethyl L-tartrate.
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PPE Type Specification

Eye Protection

Chemical safety goggles or glasses as

described by OSHA's eye and face protection

regulations in 29 CFR 1910.133 or European

Standard EN166.[3][6]

Hand Protection
Wear appropriate protective gloves to prevent

skin exposure.[3][6]

Skin and Body Protection
Wear appropriate protective clothing, such as a

lab coat, to prevent skin exposure.[3][6]

Respiratory Protection

Under normal use conditions with adequate

ventilation, respiratory protection is not required.

[3] If dust formation is likely, a particle filter

respirator (e.g., N95) may be used.

Handling Procedures
Handle in accordance with good industrial hygiene and safety practices.[3][5]

Ensure adequate ventilation, preferably in a chemical fume hood.[5]

Avoid contact with skin, eyes, and clothing.[5]

Avoid ingestion and inhalation.[5]

Avoid dust formation.[5]

Keep away from incompatible materials such as acids, bases, and reducing agents.[3][5]

Keep away from open flames, hot surfaces, and sources of ignition.[6]

The following diagram outlines a standard workflow for safely handling (+)-Dimethyl L-tartrate
in a laboratory setting.
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Preparation:
- Review SDS

- Don PPE
- Prepare work area (fume hood)

Weighing:
- Use spatula

- Minimize dust creation
- Tare balance

Transfer to Reaction Vessel:
- Add slowly

- Use powder funnel if necessary

Cleanup:
- Decontaminate surfaces

- Dispose of waste properly

Storage:
- Seal container tightly

- Store in designated area
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Caption: Standard laboratory workflow for handling solid chemicals.

Storage Conditions
Store in a dry, cool, and well-ventilated place.[5][6]

Keep containers tightly closed.[5][6]

Incompatible materials include acids, bases, and reducing agents.[3][5]

Emergency Procedures
First Aid Measures

Exposure Route First Aid Protocol

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[3][5]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Get medical attention if

symptoms occur.[3][5]

Inhalation
Remove to fresh air. Get medical attention if

symptoms occur.[3][5]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Get medical attention if

symptoms occur. Do NOT induce vomiting.[3][6]

Fire-Fighting Measures
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Suitable Extinguishing Media: Water spray, carbon dioxide (CO2), dry chemical, or alcohol-

resistant foam.[3][6]

Specific Hazards: Combustible material. Containers may explode when heated. Thermal

decomposition can release irritating gases and vapors (carbon monoxide and carbon

dioxide).[6]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[3][6]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid dust formation.[3][5]

Environmental Precautions: Should not be released into the environment. Do not empty into

drains.[5]

Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for

disposal. Avoid generating dust.[6] Soak up with inert absorbent material (e.g., sand, silica

gel) if in liquid form or dissolved.[6]

The workflow for responding to a chemical spill is outlined below.
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Caption: Workflow for responding to a chemical spill.

Disposal Considerations
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Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[6]

Experimental Protocols: General Safe Handling in a
Laboratory Setting
While specific experimental protocols are application-dependent, the following general

methodology ensures the safe use of (+)-Dimethyl L-tartrate.

Objective: To safely transfer a specified mass of solid (+)-Dimethyl L-tartrate from its storage

container to a reaction vessel.

Materials:

(+)-Dimethyl L-tartrate

Appropriate PPE (safety goggles, lab coat, compatible gloves)

Spatula

Weighing paper or boat

Analytical balance

Reaction vessel

Chemical fume hood

Procedure:

Preparation: Before handling the chemical, ensure the fume hood is operational and the

sash is at the appropriate height. Don all required PPE.

Staging: Place the stock container of (+)-Dimethyl L-tartrate, a clean spatula, weighing

paper, and the reaction vessel inside the fume hood.

Weighing: Tare the analytical balance with the weighing paper. Carefully use the spatula to

transfer the desired amount of solid (+)-Dimethyl L-tartrate onto the weighing paper. Avoid
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creating airborne dust.

Transfer: Carefully add the weighed solid to the reaction vessel. A powder funnel may be

used to facilitate a clean transfer.

Cleanup: Tightly close the stock container. Clean the spatula and any contaminated surfaces

within the fume hood. Dispose of the weighing paper in the appropriate solid waste

container.

Post-Handling: Remove PPE in the correct order to avoid contamination and wash hands

thoroughly.

This protocol minimizes exposure and reduces the risk of contamination outside the designated

handling area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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